Cas no 57105-42-7 (Indole-3-acetyl-L-valine)
Indole-3-acetyl-L-valine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Indolylacetyl)-L-valine
- Indole-3-acetyl-L-valine
- (2S)-2-[[2-(1H-indol-3-yl)acetyl]amino]-3-methylbutanoic acid
- IAV
- N-indol-3-ylacetyl-valine
- (2S)-2-[[2-(1H-indol-3-yl)-1-oxoethyl]amino]-3-methylbutanoic acid
- (2-(1H-indol-3-yl)acetyl)-L-valine
- 57105-42-7
- I-1800
- L-Valine, N-(1H-indol-3-ylacetyl)- (9CI)
- SCHEMBL1285955
- CS-0204857
- A831315
- CHEBI:177043
- (S)-2-(2-(1H-Indol-3-yl)acetamido)-3-methylbutanoicacid
- L-valine, N-(1H-indol-3-ylacetyl)-
- BS-23668
- DTXSID70332229
- DB07953
- (2S)-2-[2-(1H-indol-3-yl)acetamido]-3-methylbutanoic acid
- N-[1H-INDOL-3-YL-ACETYL]VALINE ACID
- IAA-Val
- Indole-3-acetyl-L-valine (Deamino-nTrp-L-Val-OH)
- (2S)-2-[2-(1H-indol-3-yl)ethanoylamino]-3-methyl-butanoic acid
- NS00068190
- MFCD00075402
- Q27097184
- AKOS010372939
- (S)-2-(2-(1H-Indol-3-yl)acetamido)-3-methylbutanoic acid
- N-(1H-Indol-3-ylacetyl)-L-valine
- N-(3-Indolylacetyl)-L-valine, 99%
- 858232-69-6
- G77847
-
- Inchi: 1S/C15H18N2O3/c1-9(2)14(15(19)20)17-13(18)7-10-8-16-12-6-4-3-5-11(10)12/h3-6,8-9,14,16H,7H2,1-2H3,(H,17,18)(H,19,20)/t14-/m0/s1
- InChI Key: AZEGJHGXTSUPPG-AWEZNQCLSA-N
- SMILES: OC([C@H](C(C)C)NC(CC1=CNC2C=CC=CC1=2)=O)=O
Computed Properties
- Exact Mass: 274.13200
- Monoisotopic Mass: 274.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 196-199 °C(lit.)
- PSA: 82.19000
- LogP: 2.32670
- Solubility: Not available
Indole-3-acetyl-L-valine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Indole-3-acetyl-L-valine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I577420-25mg |
Indole-3-acetyl-L-valine |
57105-42-7 | 25mg |
$75.00 | 2023-05-18 | ||
| TRC | I577420-50mg |
Indole-3-acetyl-L-valine |
57105-42-7 | 50mg |
$98.00 | 2023-05-18 | ||
| TRC | I577420-100mg |
Indole-3-acetyl-L-valine |
57105-42-7 | 100mg |
$155.00 | 2023-05-18 | ||
| TRC | I577420-250mg |
Indole-3-acetyl-L-valine |
57105-42-7 | 250mg |
$287.00 | 2023-05-18 | ||
| Chemenu | CM146863-250mg |
(2-(1H-indol-3-yl)acetyl)-L-valine |
57105-42-7 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM146863-1g |
(2-(1H-indol-3-yl)acetyl)-L-valine |
57105-42-7 | 97% | 1g |
$*** | 2023-05-30 | |
| Apollo Scientific | BIB6077-500mg |
Indole-3-acetyl-L-valine |
57105-42-7 | 500mg |
£90.00 | 2025-02-19 | ||
| Apollo Scientific | BIB6077-1g |
Indole-3-acetyl-L-valine |
57105-42-7 | 1g |
£144.00 | 2025-02-19 | ||
| 1PlusChem | 1P003SRS-25mg |
N-(3-Indolylacetyl)-L-valine |
57105-42-7 | 95% | 25mg |
$92.00 | 2023-12-16 | |
| 1PlusChem | 1P003SRS-50mg |
N-(3-Indolylacetyl)-L-valine |
57105-42-7 | 95% | 50mg |
$135.00 | 2023-12-16 |
Indole-3-acetyl-L-valine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on Indole-3-acetyl-L-valine
Indole-3-acetyl-L-valine (CAS No. 57105-42-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research
Indole-3-acetyl-L-valine, a compound with the chemical identifier CAS No. 57105-42-7, has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique structural properties and potential biological applications. This compound, characterized by the indole-3-acetyl moiety linked to the amino acid L-valine, represents a fascinating intersection of organic chemistry and biochemistry, offering insights into novel therapeutic strategies and biochemical pathways.
The indole-3-acetyl group is a well-documented pharmacophore found in numerous natural and synthetic molecules, known for its ability to interact with various biological targets. Its presence in Indole-3-acetyl-L-valine suggests potential roles in modulating enzymatic activities, particularly those involving acetylation processes, which are crucial for regulating gene expression, protein function, and metabolic pathways. The attachment of this group to the stereospecifically defined amino acid L-valine enhances its solubility and bioavailability, making it a promising candidate for drug development.
In recent years, the study of Indole-3-acetyl-L-valine has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to predict and validate the compound's interactions with biological targets with unprecedented precision. For instance, studies have highlighted its potential as an inhibitor of histone deacetylases (HDACs), enzymes that play a pivotal role in chromatin remodeling and cancer therapy. The structural features of Indole-3-acetyl-L-valine facilitate its binding to HDAC active sites, thereby modulating histone acetylation levels and influencing cellular processes such as proliferation and differentiation.
The compound's relevance extends beyond oncology; it has also been explored for its antimicrobial properties. The indole-3-acetyl moiety exhibits broad-spectrum activity against various bacterial strains by interfering with essential metabolic pathways. This makes Indole-3-acetyl-L-valine a valuable candidate for developing novel antibiotics or as an adjunct therapy to overcome antibiotic resistance. Furthermore, its interaction with bacterial enzymes has been studied to understand the mechanisms underlying microbial pathogenesis, providing insights into new therapeutic targets.
Another area of interest is the compound's role in neurodegenerative diseases. Emerging research suggests that acetylation modifications play a critical role in neuroinflammation and synaptic dysfunction. Indole-3-acetyl-L-valine has been investigated for its potential to modulate acetylcholinesterase activity, an enzyme implicated in Alzheimer's disease. Its ability to enhance acetylation levels in neural tissues may contribute to preserving cognitive functions and mitigating neurodegenerative processes.
The synthesis of Indole-3-acetyl-L-valine involves sophisticated organic reactions that highlight the intersection of synthetic chemistry and pharmaceutical science. The process typically begins with the condensation of indole derivatives with acetic anhydride to form indole-3-acetic acid, which is subsequently coupled with L-valine using peptide coupling reagents. This multi-step synthesis underscores the compound's complexity and the expertise required for its production at scale.
Evaluation of Indole-3-acetyl-L-valine in preclinical studies has revealed promising results regarding its safety profile and pharmacokinetic properties. Animal models have demonstrated that the compound exhibits low toxicity while maintaining high bioavailability, suggesting its suitability for further clinical development. Additionally, pharmacokinetic studies indicate that Indole-3-acetyl-L-valine undergoes rapid absorption and distribution throughout the body, followed by gradual metabolism via standard pathways.
The future directions of research on Indole-3-acetyl-L-valine are multifaceted. Investigators are exploring derivatives of this compound to enhance its efficacy while minimizing side effects. Computational modeling techniques are being employed to design analogs with improved binding affinities to biological targets. Furthermore, interdisciplinary approaches combining chemistry, biology, and medicine are being adopted to uncover new applications for this versatile molecule.
In conclusion, Indole-3-acetyl-L-valine (CAS No. 57105-42-7) represents a significant advancement in chemical and pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in cancer therapy, antimicrobial treatments, and neurodegenerative disease management underscore its importance as a lead compound for further development. As research continues to unravel the complexities of this molecule, it is poised to make substantial contributions to modern medicine.
57105-42-7 (Indole-3-acetyl-L-valine) Related Products
- 24587-37-9(H-VAL-TRP-OH)
- 87-32-1(N-Acetyl-tryptophan)
- 2280-01-5(N-Acetyl-D-tryptophan)
- 2382-80-1(N-Acetyl-L-tryptophan ethyl ester)
- 1218-34-4(N-Acetyl-L-tryptophan)
- 2456-73-7(Indole-3-acetyl-L-aspartic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)